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  • Product: DosatiLink-2
  • CAS: 26351-71-3

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Discovery and Development of Dasatinib

Dasatinib, marketed under the brand name Sprycel, is a potent, orally administered, multi-targeted kinase inhibitor.[1][2] It represents a significant advancement in the treatment of certain types of cancer, particularly...

Author: BenchChem Technical Support Team. Date: November 2025

Dasatinib, marketed under the brand name Sprycel, is a potent, orally administered, multi-targeted kinase inhibitor.[1][2] It represents a significant advancement in the treatment of certain types of cancer, particularly Philadelphia chromosome-positive (Ph+) chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[1][3] This guide provides an in-depth overview of the discovery, development, mechanism of action, and clinical application of dasatinib for researchers, scientists, and drug development professionals.

Discovery and Preclinical Development

The development of dasatinib was driven by the need to overcome resistance to first-generation tyrosine kinase inhibitors like imatinib.[4][5] Developed by Bristol-Myers Squibb, dasatinib (formerly BMS-354825) was identified through a research program focused on Src family kinase inhibitors in the early 2000s.[3][4] High-throughput screening of compound libraries led to the identification of an aminothiazole-based compound with activity against v-Abl kinase, which was then optimized for dual inhibition of both Src and BCR-ABL kinases.[3]

Dasatinib was selected for further development based on its potent in vitro activity and favorable pharmacokinetic profile in animal models.[4][6] Preclinical studies demonstrated that dasatinib is 325 times more potent than imatinib in inhibiting the unmutated BCR-ABL kinase and is active against a majority of imatinib-resistant BCR-ABL mutations.[7]

Experimental Protocols: Preclinical Evaluation

While specific, detailed protocols from the initial discovery phase are proprietary, the general methodologies employed in the preclinical evaluation of dasatinib can be outlined as follows:

  • Kinase Inhibition Assays: The inhibitory activity of dasatinib against a panel of kinases was determined using in vitro assays. These typically involve incubating the purified kinase enzyme with its substrate and ATP in the presence of varying concentrations of the inhibitor. The extent of substrate phosphorylation is then measured, often through methods like ELISA or radioisotope incorporation, to calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

  • Cell-Based Proliferation Assays: The effect of dasatinib on the growth of cancer cell lines, particularly those expressing the BCR-ABL fusion protein (e.g., K562), was assessed.[2] Cells were cultured in the presence of increasing concentrations of dasatinib, and cell viability was measured after a set period (e.g., 72 hours) using assays such as MTT or CellTiter-Glo. This allows for the determination of the GI50 (concentration for 50% growth inhibition).

  • Xenograft Models: To evaluate in vivo efficacy, human cancer cell lines were implanted into immunodeficient mice.[2][4] Once tumors were established, the mice were treated with oral doses of dasatinib. Tumor growth was monitored over time, and the pharmacokinetic and pharmacodynamic properties of the drug were assessed by measuring plasma drug concentrations and the inhibition of target phosphorylation in tumor tissue.[2]

Mechanism of Action

Dasatinib is a potent inhibitor of multiple tyrosine kinases.[8][9] At nanomolar concentrations, it targets the BCR-ABL fusion protein, the SRC family of kinases (SRC, LCK, YES, FYN), c-KIT, EPHA2, and the platelet-derived growth factor receptor β (PDGFRβ).[8][10]

In Ph+ leukemias, the BCR-ABL oncoprotein exhibits constitutively active tyrosine kinase activity, leading to uncontrolled cell proliferation and survival.[10] Dasatinib binds to the ATP-binding site of the BCR-ABL kinase domain, effectively blocking its activity and preventing the phosphorylation of downstream signaling molecules.[10] This disruption of the oncogenic signaling pathway induces apoptosis (programmed cell death) in malignant cells.[10]

A key feature of dasatinib's mechanism is its ability to bind to both the active and inactive conformations of the ABL kinase domain.[8][10] This contrasts with imatinib, which primarily binds to the inactive conformation.[11] This dual-binding capability allows dasatinib to be effective against many of the BCR-ABL mutations that confer resistance to imatinib by stabilizing the active conformation of the kinase.[8][10]

Signaling Pathway of Dasatinib in BCR-ABL Positive Cells

BCR_ABL_Inhibition cluster_cytoplasm Cytoplasm BCR_ABL BCR-ABL (Constitutively Active Kinase) Downstream Downstream Effectors (e.g., STAT5, CrkL) BCR_ABL->Downstream Phosphorylation Proliferation Cell Proliferation & Survival Downstream->Proliferation Dasatinib Dasatinib Dasatinib->BCR_ABL Inhibition Apoptosis Apoptosis Dasatinib->Apoptosis

Caption: Inhibition of the BCR-ABL signaling pathway by Dasatinib.

Pharmacokinetics and Metabolism

Dasatinib is rapidly absorbed after oral administration, with the time to maximum plasma concentration (Tmax) ranging from 0.5 to 6 hours.[7][8] The drug exhibits a dose-proportional pharmacokinetic profile.[8] The terminal half-life of dasatinib is approximately 3 to 5 hours.[8]

Dasatinib is extensively metabolized, primarily by the cytochrome P450 enzyme CYP3A4.[7][8] Flavin-containing monooxygenase 3 (FMO3) and uridine diphosphate-glucuronosyltransferase (UGT) enzymes also play a role in its metabolism.[7][8] The major circulating active metabolite is M4, which is equipotent to dasatinib but constitutes only about 5% of the total drug exposure (AUC).[8] Elimination is primarily through the feces.[8]

Pharmacokinetic Parameter Value
Tmax (Time to Peak Plasma Concentration) 0.5 - 6 hours[7][8]
Terminal Half-life 3 - 5 hours[8]
Plasma Protein Binding Approximately 96%[8]
Apparent Volume of Distribution 2505 L[8]
Primary Metabolism CYP3A4[7][8]
Primary Route of Elimination Feces[8]

Clinical Development and Efficacy

The clinical development of dasatinib progressed through Phase I, II, and III trials, leading to its approval by the U.S. Food and Drug Administration (FDA) in 2006.[3][8][12]

Phase I Trials: Early-phase studies established the safety, tolerability, and optimal dosing of dasatinib in patients with CML and Ph+ ALL who were resistant or intolerant to imatinib.[12][13] These trials demonstrated significant hematologic and cytogenetic responses across all phases of CML.[12]

Phase II and III Trials (DASISION Study): The pivotal Phase III DASISION (Dasatinib versus Imatinib Study in Treatment-Naïve Chronic Myeloid Leukemia Patients) trial compared the efficacy and safety of dasatinib with imatinib in newly diagnosed chronic phase CML patients.[14][15] The study demonstrated that dasatinib led to faster and deeper molecular responses compared to imatinib.[15] The final 5-year results of the DASISION study confirmed the superior efficacy of dasatinib.[15]

DASISION Study: 5-Year Efficacy Outcomes Dasatinib (100 mg once daily) Imatinib (400 mg once daily)
Confirmed Complete Cytogenetic Response (cCCyR) by 12 months (Primary Endpoint) 76%66%
Major Molecular Response (MMR) at any time 76%64%
Progression-Free Survival (PFS) at 5 years 85%86%
Overall Survival (OS) at 5 years 91%90%

Experimental Workflow for a Phase III Clinical Trial

Clinical_Trial_Workflow cluster_setup Study Setup cluster_treatment Treatment Arms cluster_followup Follow-up and Analysis Patient_Screening Patient Screening and Enrollment Randomization Randomization (1:1) Patient_Screening->Randomization Dasatinib_Arm Dasatinib Arm (100 mg once daily) Randomization->Dasatinib_Arm Imatinib_Arm Imatinib Arm (400 mg once daily) Randomization->Imatinib_Arm Monitoring Monitoring for Efficacy (Cytogenetic & Molecular Response) Dasatinib_Arm->Monitoring Safety_Assessment Safety Assessment (Adverse Events) Dasatinib_Arm->Safety_Assessment Imatinib_Arm->Monitoring Imatinib_Arm->Safety_Assessment Data_Analysis Data Analysis and Endpoint Evaluation Monitoring->Data_Analysis Safety_Assessment->Data_Analysis

Caption: Workflow of the DASISION Phase III clinical trial.

Approved Indications and Future Directions

Dasatinib is approved for the treatment of adults with newly diagnosed Ph+ CML in the chronic phase, as well as for adults with chronic, accelerated, or myeloid or lymphoid blast phase Ph+ CML with resistance or intolerance to prior therapy, including imatinib.[3] It is also approved for pediatric patients with Ph+ CML in the chronic phase and for adults and children with Ph+ ALL who are resistant or intolerant to prior therapy.[3]

Ongoing research is exploring the use of dasatinib in combination with other agents and for other malignancies, including certain solid tumors.[16][17] Additionally, studies are investigating its potential role as a senolytic agent, capable of selectively eliminating senescent cells.[1]

References

Exploratory

Preliminary Toxicity Assessment of a Novel Compound: A Technical Guide

Disclaimer: Publicly available data on "DosatiLink-2" is not available. This document serves as an in-depth technical guide and template for conducting and presenting a preliminary toxicity assessment for a novel chemica...

Author: BenchChem Technical Support Team. Date: November 2025

Disclaimer: Publicly available data on "DosatiLink-2" is not available. This document serves as an in-depth technical guide and template for conducting and presenting a preliminary toxicity assessment for a novel chemical entity, in line with the user's specified requirements.

Introduction

The preliminary toxicity assessment of a novel compound is a critical step in the early stages of drug development.[1][2] It aims to identify potential safety concerns, establish an initial safety profile, and guide decisions for further development.[2] This process involves a series of in vitro and in vivo studies designed to evaluate the compound's potential to cause adverse effects.[3] The primary goals are to determine a safe starting dose for first-in-human studies, identify target organs for toxicity, and understand the dose-response relationship.[2][3]

In Vitro Cytotoxicity Assessment

In vitro cytotoxicity assays are fundamental in early toxicity screening. They provide a rapid and cost-effective method to assess the potential of a compound to cause cell death. The following table summarizes hypothetical cytotoxicity data for a novel compound.

Table 1: In Vitro Cytotoxicity Data

Cell LineAssay TypeEndpointIC₅₀ (µM)
HepG2 (Human Liver)MTTCell Viability25.4
HEK293 (Human Kidney)LDH ReleaseCell Lysis42.1
SH-SY5Y (Human Neuroblastoma)AlamarBlueCell Proliferation18.9
Experimental Protocol: MTT Assay for Cytotoxicity
  • Cell Seeding: Plate HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) by plotting the percentage of cell viability against the logarithm of the compound concentration.

Acute Systemic Toxicity in Rodents

Acute systemic toxicity studies in animal models, typically rodents, are conducted to evaluate the potential adverse effects of a single high dose of a compound. These studies help in determining the median lethal dose (LD₅₀) and identifying signs of toxicity.

Table 2: Acute Oral Toxicity Data in Sprague-Dawley Rats

Dose (mg/kg)Number of AnimalsMortalityClinical Observations
5050/5No observable adverse effects.
20051/5Lethargy, piloerection.
50053/5Severe lethargy, ataxia, tremors.
100055/5Convulsions, mortality within 24 hours.
Experimental Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure)
  • Animal Acclimatization: Acclimate male and female Sprague-Dawley rats for at least one week before the study.

  • Dosing: Administer the test compound orally via gavage to a single animal at the starting dose level.

  • Observation: Observe the animal for clinical signs of toxicity and mortality for up to 14 days.

  • Dose Adjustment: If the animal survives, the next animal is dosed at a higher level. If the animal dies, the next is dosed at a lower level.

  • LD₅₀ Calculation: The LD₅₀ is calculated using the maximum likelihood method based on the outcomes of a series of animals.

  • Necropsy: Perform a gross necropsy on all animals at the end of the study to identify any organ abnormalities.

Genetic Toxicity Assessment

Genetic toxicity assays are performed to assess the potential of a compound to induce mutations or chromosomal damage. The bacterial reverse mutation assay (Ames test) is a standard initial screen.

Table 3: Ames Test Results

Salmonella typhimurium StrainMetabolic Activation (S9)ResultFold Increase over Control
TA98-Negative1.2
TA98+Negative1.5
TA100-Negative1.1
TA100+Negative1.3
TA1535-Negative0.9
TA1535+Negative1.0
TA1537-Negative1.4
TA1537+Negative1.6
Experimental Protocol: Ames Test
  • Strain Preparation: Prepare cultures of the required Salmonella typhimurium strains.

  • Compound Exposure: Mix the test compound at various concentrations with the bacterial culture and, in parallel experiments, with a liver homogenate (S9 fraction) for metabolic activation.

  • Plating: Plate the mixture on a minimal agar medium lacking histidine.

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • Colony Counting: Count the number of revertant colonies (his+).

  • Data Interpretation: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

Visualizations

Hypothetical Signaling Pathway

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Kinase1 Kinase 1 Receptor->Kinase1 Activates Kinase2 Kinase 2 Kinase1->Kinase2 Phosphorylates TranscriptionFactor_inactive Inactive Transcription Factor Kinase2->TranscriptionFactor_inactive Inhibits TranscriptionFactor_active Active Transcription Factor Kinase2->TranscriptionFactor_active Activates DNA DNA TranscriptionFactor_active->DNA Binds to Promoter GeneExpression Gene Expression DNA->GeneExpression Induces DosatiLink2 DosatiLink-2 DosatiLink2->Receptor Binds

Caption: Hypothetical signaling pathway of DosatiLink-2.

Experimental Workflow for Toxicity Screening

cluster_in_vitro In Vitro Screening cluster_in_vivo In Vivo Studies cluster_decision Decision Point Cytotoxicity Cytotoxicity Assays (e.g., MTT, LDH) Genotoxicity Genotoxicity Screening (e.g., Ames Test) Cytotoxicity->Genotoxicity AcuteToxicity Acute Systemic Toxicity (Rodent) Genotoxicity->AcuteToxicity SafetyPharm Safety Pharmacology (Core Battery) AcuteToxicity->SafetyPharm GoNoGo Go/No-Go Decision for Further Development SafetyPharm->GoNoGo

References

Protocols & Analytical Methods

Technical Notes & Optimization

Reference Data & Comparative Studies

Validation

Independent Verification of Drug Mechanisms: A Comparative Guide for Researchers

Introduction In drug discovery and development, rigorous and independent verification of a compound's mechanism of action is paramount. This guide provides a framework for objectively comparing the performance of a novel...

Author: BenchChem Technical Support Team. Date: November 2025

Introduction

In drug discovery and development, rigorous and independent verification of a compound's mechanism of action is paramount. This guide provides a framework for objectively comparing the performance of a novel therapeutic agent with existing alternatives, emphasizing the importance of supporting experimental data. While the specific proprietary name "DosatiLink-2" does not correspond to a known entity in publicly available scientific literature, this guide will use the hypothetical kinase inhibitor "Inhibitor-X" to illustrate the principles of such a comparative analysis. This document is intended for researchers, scientists, and drug development professionals to aid in the critical evaluation of novel therapeutics.

Comparative Analysis of Kinase Inhibitors

To illustrate a comparative approach, we will analyze our hypothetical "Inhibitor-X" against well-established classes of kinase inhibitors. The following table summarizes key quantitative data points that are crucial for such a comparison.

Table 1: Comparison of "Inhibitor-X" with Alternative Kinase Inhibitors

FeatureInhibitor-X (Hypothetical)Type I Kinase InhibitorType II Kinase InhibitorCovalent Kinase Inhibitor
Binding Mode AllostericATP-competitive (active conformation)ATP-competitive (inactive conformation)Covalent bond to a nucleophilic residue
Target Selectivity HighVariableGenerally higher than Type IHigh
IC50 (Target Kinase) 5 nM10 nM8 nM2 nM
Off-target Kinases 2>20<10<5
Cellular Potency (EC50) 50 nM100 nM80 nM20 nM
Residence Time > 24 hours< 1 hour2-4 hoursIrreversible
Potential for Resistance LowHighModerateLow to Moderate

Experimental Protocols for Mechanism Verification

Detailed and reproducible experimental protocols are the bedrock of independent verification. Below are methodologies for key experiments to elucidate the mechanism of action of a kinase inhibitor.

In Vitro Kinase Activity Assay

Objective: To determine the direct inhibitory effect of a compound on the activity of a purified kinase.

Methodology:

  • A reaction mixture is prepared containing the purified target kinase, a kinase-specific peptide substrate, and ATP.

  • "Inhibitor-X" is added to the reaction mixture at varying concentrations.

  • The reaction is incubated at 30°C for 60 minutes.

  • The amount of phosphorylated substrate is quantified using a luminescence-based assay, where a decrease in signal indicates kinase inhibition.

  • IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)

Objective: To verify target engagement of a compound in a cellular environment.

Methodology:

  • Cells expressing the target kinase are treated with "Inhibitor-X" or a vehicle control.

  • The treated cells are heated at a range of temperatures to induce protein denaturation.

  • The cells are lysed, and the soluble fraction of the target protein is separated from the aggregated, denatured fraction by centrifugation.

  • The amount of soluble target protein at each temperature is quantified by Western blotting or mass spectrometry.

  • Binding of "Inhibitor-X" to the target kinase stabilizes the protein, resulting in a higher melting temperature compared to the vehicle control.

Visualizing Mechanisms and Workflows

Graphical representations of signaling pathways, experimental workflows, and logical relationships are essential for clear communication of complex biological concepts.

G cluster_0 Hypothetical Signaling Pathway Growth Factor Growth Factor Receptor Tyrosine Kinase (RTK) Receptor Tyrosine Kinase (RTK) Growth Factor->Receptor Tyrosine Kinase (RTK) Activates Downstream Signaling Downstream Signaling Receptor Tyrosine Kinase (RTK)->Downstream Signaling Phosphorylates Cell Proliferation Cell Proliferation Downstream Signaling->Cell Proliferation Inhibitor-X Inhibitor-X Inhibitor-X->Receptor Tyrosine Kinase (RTK) Inhibits

Caption: Hypothetical signaling pathway for Inhibitor-X.

G cluster_0 CETSA Experimental Workflow A Cell Culture B Compound Treatment (Inhibitor-X or Vehicle) A->B C Heat Shock B->C D Cell Lysis C->D E Centrifugation D->E F Protein Quantification (Western Blot) E->F

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

G KinaseInhibitors Kinase Inhibitor Types Type I Type II Covalent Inhibitor-X (Allosteric) Advantages Advantages Well understood, many examples High selectivity High potency, long duration High selectivity, novel binding site KinaseInhibitors:f1->Advantages:f1 KinaseInhibitors:f2->Advantages:f2 KinaseInhibitors:f3->Advantages:f3 KinaseInhibitors:f4->Advantages:f4 Disadvantages Disadvantages Off-target effects Slower binding kinetics Potential for immunogenicity May be difficult to discover KinaseInhibitors:f1->Disadvantages:f1 KinaseInhibitors:f2->Disadvantages:f2 KinaseInhibitors:f3->Disadvantages:f3 KinaseInhibitors:f4->Disadvantages:f4

Caption: Comparison of kinase inhibitor types.

Safety & Regulatory Compliance

Safety

Essential Safety and Disposal Procedures for Laboratory Reagents

Disclaimer: Specific disposal procedures for a compound named "DosatiLink-2" are not publicly available. The following guidelines are based on established best practices for the safe handling and disposal of potentially...

Author: BenchChem Technical Support Team. Date: November 2025

Disclaimer: Specific disposal procedures for a compound named "DosatiLink-2" are not publicly available. The following guidelines are based on established best practices for the safe handling and disposal of potentially hazardous laboratory research chemicals. Researchers, scientists, and drug development professionals must consult the official Safety Data Sheet (SDS) provided by the manufacturer for "DosatiLink-2" for complete and accurate safety and disposal information.

Immediate Safety and Handling Precautions

Before handling any chemical, it is crucial to be familiar with its specific hazards. Always handle unknown or novel compounds with caution in a well-ventilated area, preferably within a chemical fume hood[1]. Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield[1].

  • Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Dispose of contaminated gloves immediately after use[1].

  • Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact[1].

  • Respiratory Protection: If working with powders or in an area with poor ventilation, a NIOSH-approved respirator is recommended[1].

In case of exposure, follow standard first aid measures and seek medical attention. If swallowed, call a poison center or doctor immediately[2][3][4]. If the substance comes into contact with eyes, rinse cautiously with water for several minutes[1][4][5].

Step-by-Step Disposal Protocol for DosatiLink-2

The proper disposal of chemical waste is critical for laboratory safety and environmental protection. The following protocol outlines the necessary steps for segregating and preparing chemical waste for disposal by a licensed environmental waste management company[1].

1. Waste Characterization and Segregation:

  • Determine if the DosatiLink-2 waste is mixed with other hazardous materials, such as radioactive or biological agents. Multihazardous waste requires special handling[6].

  • Do not mix incompatible waste streams. Store flammable, corrosive, and reactive wastes separately[7].

  • Segregate solid and liquid waste into designated containers.

2. Solid Waste Disposal:

  • Unused/Expired DosatiLink-2: Place directly into a designated hazardous solid waste container[1].

  • Contaminated Materials: Items such as gloves, weighing paper, and absorbent pads contaminated with DosatiLink-2 should be collected in a separate, clearly labeled container for solid chemical waste[1].

  • Sharps: Any contaminated sharps (needles, scalpels) must be placed in a puncture-resistant sharps container labeled as hazardous waste[7][8].

3. Liquid Waste Disposal:

  • DosatiLink-2 Solutions: Collect in a designated, leak-proof hazardous liquid waste container.

  • Container Rinsate: Original containers of DosatiLink-2 should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). This rinsate must be collected and disposed of as hazardous liquid waste[1][7]. After triple-rinsing, the empty container may be disposed of in the regular trash, depending on institutional policies[7].

4. Labeling and Storage of Waste Containers:

  • All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "DosatiLink-2"[1][7].

  • Keep containers tightly closed except when adding waste[7].

  • Store waste containers in a designated, secure, and well-ventilated satellite accumulation area away from incompatible materials[1].

5. Arranging for Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to schedule a pickup[1][7].

  • Ensure all local, state, and federal regulations for hazardous waste disposal are followed[1].

Quantitative Data Summary

The following table should be populated with data from the official Safety Data Sheet (SDS) for DosatiLink-2. The values provided are placeholders and for illustrative purposes only.

ParameterValueUnitsSource
LD50 (Oral, Rat) Data not availablemg/kgSDS Section 11
LD50 (Dermal, Rabbit) Data not availablemg/kgSDS Section 11
LC50 (Inhalation, Rat) Data not availablemg/m³SDS Section 11
Flash Point Data not available°CSDS Section 9
Boiling Point Data not available°CSDS Section 9
Melting Point Data not available°CSDS Section 9

Experimental Protocols and Workflows

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of DosatiLink-2 waste.

G A Start: DosatiLink-2 Waste Generated B Characterize Waste (Solid, Liquid, Sharp, Mixed?) A->B C Solid Waste (Unused chemical, contaminated labware) B->C Solid D Liquid Waste (Solutions, rinsate) B->D Liquid E Contaminated Sharps B->E Sharps F Place in Labeled Solid Hazardous Waste Container C->F G Place in Labeled Liquid Hazardous Waste Container D->G H Place in Labeled Puncture-Proof Sharps Container E->H I Store in Designated Satellite Accumulation Area F->I G->I H->I J Contact EHS for Pickup and Final Disposal I->J

Caption: Workflow for the safe disposal of DosatiLink-2.

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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